Cas no 2171480-14-9 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid
• CAS No: 2171480-14-9
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 6492237
• PubChem ID: 165552298
• Update Time: 2025-07-18

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1491922
• 2171480-14-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C24H22N4O5/c29-22(30)11-21(23(31)26-12-15-9-10-25-14-27-15)28-24(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,14,20-21H,11-13H2,(H,26,31)(H,28,32)(H,29,30)
• InChI Key： PHQVWRIECBWNMZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CN=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid (CAS No. 2171480-14-9): An In-depth Overview

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid (CAS No. 2171480-14-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is characterized by its unique structural features and potential applications in various therapeutic areas.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal and high stability under mild conditions. In the context of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality, allowing for precise control over the reactivity and selectivity during synthetic processes.

The pyrimidine moiety, specifically the pyrimidin-4-yl group, is another key structural feature of this compound. Pyrimidine derivatives are well-known for their biological activities, including antiviral, antibacterial, and anticancer properties. The presence of this moiety in 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid suggests potential applications in the development of novel therapeutic agents targeting specific biological pathways.

Recent studies have highlighted the importance of compounds with similar structures in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis and evaluation of a series of Fmoc derivatives with pyrimidine moieties as potential inhibitors of protein-protein interactions (PPIs). The results demonstrated that these compounds exhibited potent inhibitory activity against specific PPIs involved in cancer progression, making them promising candidates for further preclinical and clinical investigations.

In addition to their therapeutic potential, compounds like 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid are also valuable as research tools. They can be used to probe the structure-function relationships of proteins and enzymes, providing insights into the mechanisms underlying various biological processes. This information is crucial for the rational design of more effective drugs and therapies.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. One common approach involves the coupling of an Fmoc protected amino acid with a pyrimidine derivative using coupling reagents such as HATU or EDC·HCl. The resulting intermediate is then further modified to introduce additional functional groups or to remove protecting groups as needed.

The physical and chemical properties of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the structure, purity, and stability of the compound, which is essential for its use in both research and pharmaceutical applications.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(pyrimidin-4-yl)methyl]carbamoyl}propanoic acid (CAS No. 2171480-14-9) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its biological activities and synthetic accessibility, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.